1-(2-(1H-pyrazol-1-yl)ethyl)-4-((2,4-dichloro-5-methylphenyl)sulfonyl)-1,4-diazepane hydrochloride
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Description
1-(2-(1H-pyrazol-1-yl)ethyl)-4-((2,4-dichloro-5-methylphenyl)sulfonyl)-1,4-diazepane hydrochloride is a useful research compound. Its molecular formula is C17H23Cl3N4O2S and its molecular weight is 453.81. The purity is usually 95%.
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Scientific Research Applications
Synthesis Techniques
Ugi Multicomponent Reaction : A two-step approach involving Ugi multicomponent reaction followed by intramolecular SN2 reaction has been explored to synthesize diazepane systems. This process yielded 1-sulfonyl tetrahydrobenzo[e]-1,4-diazepin-1-ones in high yields through a Mitsunobu cyclization approach (Banfi et al., 2007).
Convergent Multicomponent Synthesis : The study also presented a similar approach for diazocane rings using hydroxamates as nucleophiles, which, however, was less successful, leading to O-cyclized adducts or unexpected side products. This highlights the complexity and challenges in synthesizing certain diazepane derivatives (Banfi et al., 2007).
Properties
IUPAC Name |
1-(2,4-dichloro-5-methylphenyl)sulfonyl-4-(2-pyrazol-1-ylethyl)-1,4-diazepane;hydrochloride |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H22Cl2N4O2S.ClH/c1-14-12-17(16(19)13-15(14)18)26(24,25)23-7-3-5-21(9-11-23)8-10-22-6-2-4-20-22;/h2,4,6,12-13H,3,5,7-11H2,1H3;1H |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NUAMVENSCFLXES-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1Cl)Cl)S(=O)(=O)N2CCCN(CC2)CCN3C=CC=N3.Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H23Cl3N4O2S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
453.8 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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